Cas no 1892385-50-0 (2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoic acid)

• Product Name: 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoic acid
• CAS No: 1892385-50-0
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5271673
• Update Time: 2025-05-20

2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Quinolineacetic acid, 1,2,3,4-tetrahydro-α,α-dimethyl-
• 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoic acid

• Inchi： 1S/C13H17NO2/c1-13(2,12(15)16)10-5-6-11-9(8-10)4-3-7-14-11/h5-6,8,14H,3-4,7H2,1-2H3,(H,15,16)
• InChI Key： KKGCHBLKHIQSDP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C(C)(C)C(O)=O)C=C2)CCC1

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 381.4±21.0 °C(Predicted)
• pka: 4.12±0.10(Predicted)

Additional information on 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoic acid

CAS No. 1892385-50-0: 2-Methyl-2-(1,2,3,4-Tetrahydroquinolin-6-Yl)Propanoic Acid

Introduction to CAS No. 1892385-50-0

The compound with CAS No. 1892385-50-0, known as 2-methyl-2-(1,2,3,4-tetrahydroquinolin-6-yl)propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tetrahydroquinoline ring system with a propanoic acid moiety. The tetrahydroquinoline moiety is a partially hydrogenated isoquinoline derivative, which contributes to the compound's potential for various biological activities.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. These compounds are known for their ability to interact with various biological targets, including enzymes and receptors. The presence of the propanoic acid group in this molecule adds further functional diversity, making it a promising candidate for exploring new therapeutic avenues.

Chemical Structure and Properties

The chemical structure of CAS No. 1892385-50-0 is defined by its core tetrahydroquinoline ring system. The molecule features a six-membered aromatic ring fused with a five-membered nitrogen-containing ring. The hydrogenation of the quinoline system results in the formation of the tetrahydroquinoline moiety, which introduces saturated bonds into the structure. This modification can influence the compound's solubility, stability, and bioavailability.

The propanoic acid group attached to the tetrahydroquinoline ring introduces a carboxylic acid functionality. This group is known for its ability to form salts and esters, which can be advantageous in drug design for improving pharmacokinetic properties. Additionally, the methyl group attached to the propanoic acid moiety adds steric bulk to the molecule, potentially influencing its interactions with biological targets.

Biological Activity and Applications

Recent research has focused on evaluating the biological activity of CAS No. 1892385-50-0 and its derivatives. Studies have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant properties. These findings suggest that it could be explored as a lead compound for developing novel therapeutics targeting inflammatory diseases and oxidative stress-related conditions.

In addition to its pharmacological applications, CAS No. 1892385-50-0 has shown promise in materials science. Its unique structure makes it a candidate for use in polymer synthesis and as a building block for advanced materials with tailored properties.

Synthesis and Optimization

The synthesis of CAS No. 1892385-50-0 involves multi-step organic reactions that require precise control over stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient syntheses of tetrahydroquinoline derivatives. These methods include palladium-catalyzed coupling reactions and enantioselective hydrogenation techniques.

Efforts are ongoing to optimize the synthesis of this compound to improve yield and reduce costs. Researchers are also exploring alternative routes that could lead to more sustainable production methods.

Future Directions

The future of CAS No. 1892385-50-0 lies in its potential applications across multiple disciplines. In pharmacology, further studies are needed to elucidate its mechanism of action and evaluate its safety profile for clinical use.. In materials science, researchers are investigating how this compound can be integrated into novel materials with enhanced mechanical or electronic properties.................